Cas no 216581-77-0 (4H-Pyran-4-one, 2-(hydroxymethyl)-6-methyl-3-(phenylmethoxy)-)

4H-Pyran-4-one, 2-(hydroxymethyl)-6-methyl-3-(phenylmethoxy)- Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-(hydroxymethyl)-6-methyl-3-(phenylmethoxy)-
• 2-(hydroxymethyl)-6-methyl-3-phenylmethoxypyran-4-one
• 2-Hydroxymethyl-3-benzyloxy-6-methyl-pyran-4(1H)-one
• SCHEMBL2115557
• 216581-77-0
• DTXSID40456683
• CS-0380268
• DB-347135
• 2-Hydroxymethyl-3-benzyloxy-6-methyl-pyran-4 (1H)-one
• CHEMBL449750
• RMQFOKDLHDGASP-UHFFFAOYSA-N
• SCHEMBL4649501
• 3-(benzyloxy)-2-(hydroxymethyl)-6-methyl-4H-pyran-4-one
• +Expand

• InChIKey： RMQFOKDLHDGASP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O4/c1-10-7-12(16)14(13(8-15)18-10)17-9-11-5-3-2-4-6-11/h2-7,15H,8-9H2,1H3
• SMILES： CC1=CC(=O)C(=C(O1)CO)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 246.08922
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.08920892g/mol
• Heavy Atom Count: 18
• Complexity: 375
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76